Cas no 941994-64-5 (N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide)

• Product Name: N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide
• CAS No: 941994-64-5
• MF: C₁₆H₁₅ClN₂O₃S
• MW: 350.819901704788
• CID: 5502165
• Update Time: 2025-06-14

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-chloro-3-(1,1-dioxido-2-isothiazolidinyl)phenyl]-
• N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide

• Inchi： 1S/C16H15ClN2O3S/c17-14-8-7-13(18-16(20)12-5-2-1-3-6-12)11-15(14)19-9-4-10-23(19,21)22/h1-3,5-8,11H,4,9-10H2,(H,18,20)
• InChI Key： PVMPXKGLLYVLPL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(N2CCCS2(=O)=O)=C1)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide

Comprehensive Overview of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide (CAS No. 941994-64-5)

The compound N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide (CAS No. 941994-64-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This benzamide derivative incorporates a thiazolidine ring with a sulfonyl group, which is known to enhance its biological activity. Researchers are particularly interested in its role as a potential kinase inhibitor, a class of compounds that are pivotal in targeting signaling pathways involved in various cellular processes.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapies. N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide is often discussed in the context of drug discovery and medicinal chemistry, where its structure-activity relationship (SAR) is meticulously studied. The presence of the chloro and sulfonyl groups in its structure contributes to its electrophilic properties, making it a candidate for interactions with biological targets such as enzymes and receptors.

One of the most frequently searched questions in the field is: "What are the potential therapeutic applications of thiazolidine derivatives?" This reflects the growing curiosity about the biomedical relevance of such compounds. N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide is often compared to other sulfonamide-containing drugs, which are widely used in treating conditions like diabetes and inflammation. Its mechanism of action, however, remains under investigation, with preliminary studies suggesting it may modulate protein-protein interactions or inhibit specific enzymatic pathways.

From a synthetic chemistry perspective, the preparation of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are critical for achieving high purity and yield, which are essential for further pharmacological evaluation. The compound's CAS No. 941994-64-5 serves as a unique identifier in chemical databases, facilitating its tracking in high-throughput screening (HTS) campaigns and cheminformatics studies.

Another hot topic in the scientific community is the optimization of drug-like properties, such as solubility and metabolic stability. Researchers are exploring modifications to the core structure of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide to enhance its bioavailability and reduce potential off-target effects. This aligns with the broader trend of rational drug design, where computational tools like molecular docking and QSAR modeling are employed to predict and refine compound behavior.

In summary, N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide represents a promising scaffold in modern pharmaceutical research. Its distinctive chemical architecture and potential biological activities make it a subject of ongoing exploration, particularly in the realms of oncology and inflammatory diseases. As the scientific community continues to unravel its properties, this compound may pave the way for innovative therapeutic strategies.